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Compound of Interest

Compound Name: Ketodarolutamide

Cat. No.: B1139456

Providing critical safety and logistical information for the handling and disposal of
ketodarolutamide is paramount for ensuring a safe laboratory environment and regulatory
compliance. This guide offers procedural, step-by-step instructions for researchers, scientists,
and drug development professionals.

Ketodarolutamide is the major active metabolite of darolutamide, a nonsteroidal antiandrogen.
While specific disposal guidelines for ketodarolutamide are not readily available, the Safety
Data Sheets (SDS) for the parent compound, darolutamide, indicate that it is not classified as a
hazardous chemical under the Occupational Safety and Health Administration (OSHA) Hazard
Communication Standard. However, proper disposal of all pharmaceutical waste is regulated
by federal and state agencies, primarily the Environmental Protection Agency (EPA) through
the Resource Conservation and Recovery Act (RCRA).

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste is governed by a multi-tiered regulatory system. The EPA
sets the primary guidelines, with the Drug Enforcement Administration (DEA) regulating
controlled substances.[1][2] Many states have their own, often more stringent, regulations.[1]

A key determinant in the disposal pathway is whether the pharmaceutical is classified as
"hazardous waste" under RCRA.[2][3] Pharmaceuticals can be considered hazardous if they
are specifically listed (P-listed or U-listed) or if they exhibit characteristics of ignitability,
corrosivity, reactivity, or toxicity.[4] Based on available safety data for the parent compound
darolutamide, ketodarolutamide is not expected to be a listed hazardous waste.
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Step-by-Step Disposal Procedures for
Ketodarolutamide

Given that ketodarolutamide is not classified as a RCRA hazardous waste, the following
procedures for non-hazardous pharmaceutical waste should be followed. These steps are
designed to minimize environmental impact and ensure safety.

1. Segregation of Waste:

o Properly segregate ketodarolutamide waste from other waste streams at the point of
generation.

o Use designated, clearly labeled, and leak-proof containers for non-hazardous
pharmaceutical waste. These containers are often blue or white.[3]

2. On-Site Management:

e Do Not Dispose Down the Drain: Never dispose of ketodarolutamide down the sink or toilet.
The EPA has prohibited the sewering of hazardous waste pharmaceuticals, and it is a best
practice to avoid this for all pharmaceutical waste to prevent water contamination.[2][4]

o Collection: Accumulate ketodarolutamide waste in the designated non-hazardous
pharmaceutical waste containers.

3. Final Disposal:

e Engage a Licensed Waste Contractor: The most appropriate and compliant method for
disposal is to use a licensed medical or pharmaceutical waste disposal company.[2] These
contractors are equipped to handle and dispose of pharmaceutical waste in accordance with
all federal and state regulations.

¢ Incineration: The preferred method of destruction for most pharmaceutical waste is
incineration at a permitted facility.[2] This ensures the complete destruction of the active
pharmaceutical ingredient.

» Take-Back Programs: For smaller quantities, institutional or community drug take-back
programs may be an option, though these are more commonly used for household medical
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waste.[1]
4. Documentation:

e Maintain accurate records of all disposed pharmaceutical waste, including the name of the
substance, quantity, and date of disposal. This is a requirement for many institutions and is a
good laboratory practice.

Summary of Key Disposal Data

Parameter Guideline Source
RCRA Hazardous Waste Not expected to be a P- or U- Inferred from Darolutamide
Classification listed hazardous waste. SDS

) Blue or White Non-Hazardous
Recommended Disposal

) Pharmaceutical Waste [3]
Container _
Container
o ] Disposal down the drain
Prohibited Disposal Method [2][4]

(sewering)

] Incineration via a licensed
Primary Recommended )
) pharmaceutical waste [2]
Disposal Method
contractor

Experimental Protocols for Waste Characterization

While no specific experimental protocols for the disposal of ketodarolutamide were found, the
general process for determining the hazardous nature of a chemical waste under RCRA
involves:

o Review of Listed Wastes: Checking the EPA's P and U lists (40 CFR Part 261) to determine
if the chemical is explicitly listed as a hazardous waste.

o Characteristic Testing: If not listed, the waste must be evaluated for the four characteristics of
hazardous waste:
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o Ignitability: Tested via methods like the Pensky-Martens Closed Cup Tester (ASTM D93-
79, D93-80).

o Corrosivity: Determined by measuring the pH of aqueous waste or its ability to corrode
steel.

o Reactivity: Assessed based on its potential to detonate, react violently with water, or
generate toxic gases.

o Toxicity: Evaluated using the Toxicity Characteristic Leaching Procedure (TCLP), which
simulates landfill leaching to determine if specific contaminants are present at levels
exceeding regulatory limits.

Ketodarolutamide Disposal Workflow
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Ketodarolutamide Disposal Decision Workflow

Is it a RCRA Hazardous Waste
(P- or U-listed or Characteristic)?

No (Presumed for Ketodarolutamide)

L
>

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Ketodarolutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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